Cas no 146663-68-5 (Trabectedin; N12-Oxide)

• Product Name: Trabectedin; N12-Oxide
• CAS No: 146663-68-5
• Molecular Formula: C₃₉H₄₃N₃O₁₂S
• Molecular Weight: 777.836630105972
• CID: 6737337

Trabectedin; N12-Oxide Properties

Names and Identifiers

• InChIKey： SOHUEPNOZIBGAD-UHFFFAOYSA-N
• Inchi： 1S/C39H43N3O12S/c1-16-9-20-10-23-37(46)41-22-13-51-38(47)39(21-12-25(49-5)24(44)11-19(21)7-8-40-39)14-55-36(29(41)30(42(23,4)48)26(20)31(45)32(16)50-6)28-27(22)35-34(52-15-53-35)17(2)33(28)54-18(3)43/h9,11-12,22-23,29-30,36-37,40,44-46H,7-8,10,13-15H2,1-6H3
• SMILES： COC1C(O)=CC2CCNC3(C(=O)OCC4C5C(C(C6N4C(O)C4[N+](C6C6C(O)=C(OC)C(C)=CC=6C4)([O-])C)SC3)=C(OC(=O)C)C(C)=C3C=5OCO3)C=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines